9-(Methoxymethyl)-9H-fluoren-9-ol
Description
“9-(Methoxymethyl)-9H-fluoren-9-ol” is a chemical compound with the molecular formula C17H18O2 . It is also known by its IUPAC name "9,9-Bis(methoxymethyl)-9H-fluorene" .
Synthesis Analysis
The synthesis of “9-(Methoxymethyl)-9H-fluoren-9-ol” involves several steps . The first step involves the reaction of fluorene with potassium ethanol and ether, followed by the addition of ethyl formate . The second step involves the reaction of the crude product from the first step with sodium boron ammoniate . The final step involves the reaction of 9,9-fluorene dimethyl alcohol with trimethyl phosphonate and ferrous trifluoromesylate .
Molecular Structure Analysis
The molecular structure of “9-(Methoxymethyl)-9H-fluoren-9-ol” is based on structures generated from information available in ECHA’s databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .
Physical And Chemical Properties Analysis
“9-(Methoxymethyl)-9H-fluoren-9-ol” is a solid at 20 degrees Celsius . It has a molecular weight of 254.33 .
Scientific Research Applications
- Impact : Its electron-donating properties contribute to efficient charge transport and improved power conversion efficiency. Researchers explore its potential as a building block for next-generation solar cells .
- Significance : The resulting polymers exhibit desirable properties such as high thermal stability, solubility, and film-forming ability. These polymers find applications in coatings, adhesives, and optoelectronic devices .
- Utility : These probes enable visualization of biological processes, detection of specific molecules, and monitoring of cellular events. Their fluorescence properties make them valuable tools in bioimaging and diagnostics .
- Importance : Its incorporation into conjugated polymers enhances charge mobility, making it suitable for organic field-effect transistors (OFETs) and other electronic components .
- Advantages : Its reactivity and solubility allow functionalization with specific recognition elements. These sensors can detect gases like ammonia, nitrogen dioxide, and volatile organic compounds .
Photovoltaic Devices
Polymer Synthesis
Fluorescent Probes and Sensors
Materials for Organic Electronics
Chemical Sensors and Gas Detection
properties
IUPAC Name |
9-(methoxymethyl)fluoren-9-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-17-10-15(16)13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9,16H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJQFWBUCFFWTOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(C2=CC=CC=C2C3=CC=CC=C31)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-(Methoxymethyl)-9H-fluoren-9-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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